Cas no 2680692-43-5 (3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid)

• Product Name: 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid
• CAS No: 2680692-43-5
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 6553650
• PubChem ID: 165932455
• Update Time: 2025-05-20

3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680692-43-5
• 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid
• EN300-28293355

• Inchi： 1S/C15H18F3NO3/c1-10(2)12(8-13(20)21)19(14(22)15(16,17)18)9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,20,21)
• InChI Key： CBJFEYRYMFYKLM-UHFFFAOYSA-N
• SMILES： FC(C(N(CC1C=CC=CC=1)C(CC(=O)O)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid

3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid: A Comprehensive Overview

The compound 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid, identified by the CAS number 2680692-43-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids and features a unique combination of functional groups that contribute to its versatile properties. The presence of a trifluoroacetyl group and a benzyl amide moiety makes it an interesting subject for research in fields such as pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the importance of trifluoroacetyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The trifluoroacetyl group in this molecule not only imparts lipophilicity but also improves metabolic stability, making it a valuable component in drug design. Additionally, the benzyl amide group plays a crucial role in modulating the molecule's solubility and bioactivity. These features make 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid a promising candidate for use in developing new therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution and amide bond formation. The use of trifluoroacetic anhydride as an acylating agent is particularly effective in introducing the trifluoroacetyl group. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These advancements underscore the molecule's potential for large-scale production and application in various industries.

The structural uniqueness of 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid has led to its investigation in several areas. For instance, its ability to form stable amide bonds makes it a valuable precursor for peptide synthesis. Furthermore, its lipophilic nature has been exploited in the development of drug delivery systems, where it serves as a carrier for hydrophobic drugs. Recent studies have also explored its role in catalysis, where it acts as an efficient catalyst for certain organic transformations.

From an environmental perspective, understanding the biodegradation and toxicity profiles of this compound is crucial for its safe application. Preliminary studies indicate that the molecule exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term environmental impact and develop strategies for minimizing ecological risks.

In conclusion, 3-(N-benzyl-2,2,2-trifluoroacetamido)-4-methylpentanoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in pharmacology, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and industrial practices.